Cas no 103058-79-3 (1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-
• CAS No: 103058-79-3
• MF: C₁₀H₇Cl₂N₃O₂
• MW: 272.087479829788
• MDL: MFCD00172421
• CID: 3563205
• PubChem ID: 3471374
• Update Time: 2025-06-25

1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-
• MFCD00172421
• 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylicacid
• 2H-334S
• G54570
• DEA05879
• DB-210966
• 103058-79-3
• 1-(2,4-dichlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylic Acid
• EN300-26375021
• SCHEMBL10729168
• AKOS005085011
• 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD00172421
• Inchi： 1S/C10H7Cl2N3O2/c1-5-13-9(10(16)17)14-15(5)8-3-2-6(11)4-7(8)12/h2-4H,1H3,(H,16,17)
• InChI Key： BVKZMZBRCLNUBT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(C)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 270.991532g/mol
• Monoisotopic Mass: 270.991532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.08g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 502.5±60.0 °C at 760 mmHg
• Flash Point: 257.7±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-

Comprehensive Overview of 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- (CAS No. 103058-79-3)

The compound 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- (CAS No. 103058-79-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core and a dichlorophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the most searched questions related to this compound is: "What are the applications of 1H-1,2,4-Triazole-3-carboxylic acid derivatives?" The answer lies in its versatility. The triazole ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance the bioavailability and metabolic stability of drugs. Derivatives of this compound are explored for their antimicrobial, antifungal, and anti-inflammatory properties, aligning with the growing demand for novel therapeutics in a post-pandemic world.

Another trending topic is the role of 1H-1,2,4-Triazole-3-carboxylic acid derivatives in sustainable agriculture. With increasing global focus on food security, researchers are investigating these compounds for their potential as eco-friendly pesticides. The dichlorophenyl moiety, in particular, is associated with herbicidal and fungicidal activities, making it a candidate for developing next-generation crop protection agents.

The synthesis and characterization of 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- are also hot topics in academic circles. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications.

From a commercial perspective, the demand for high-purity 1H-1,2,4-Triazole-3-carboxylic acid derivatives is on the rise. Suppliers and manufacturers are often queried about its availability, pricing, and custom synthesis options. This reflects the compound's growing importance in both research and industrial settings.

In summary, 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl- (CAS No. 103058-79-3) is a multifaceted compound with broad applications in medicine and agriculture. Its relevance to current scientific and societal challenges ensures it remains a focal point of research and development.